molecular formula C25H23N5O4 B2478317 8-(4-ethoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 896297-97-5

8-(4-ethoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Cat. No. B2478317
CAS RN: 896297-97-5
M. Wt: 457.49
InChI Key: YFCSXSREPAATRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(4-ethoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C25H23N5O4 and its molecular weight is 457.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation in Pharmacology

  • A study by Zagórska et al. (2009) synthesized a series of derivatives of imidazo[2,1-f]purine-2,4-dione, including N-8-arylpiperazinylpropyl derivatives. These compounds showed potent ligand properties for the 5-HT(1A) receptor, with potential anxiolytic and antidepressant activities in preclinical studies Zagórska et al., 2009.

Biological Evaluation and Potential as Antidepressant Agents

  • In 2016, another study by Zagórska et al. explored the serotonin receptor affinity and phosphodiesterase inhibitor activity of various derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione. The study identified potent ligands for serotonin receptors with potential antidepressant and anxiolytic applications Zagórska et al., 2016.

Structural Studies and Receptor Affinity

  • A 2015 study by Zagórska et al. synthesized arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones and evaluated their affinity for serotoninergic and dopaminergic receptors. The study highlighted the importance of structural modifications for receptor affinity and selectivity, particularly for 5-HT1A and 5-HT7 receptors Zagórska et al., 2015.

Antagonistic Activity on Adenosine Receptors

  • Research by Baraldi et al. (2005) synthesized derivatives of imidazo[2,1-f]purine-2,4-diones and identified potent and selective A(3) adenosine receptor antagonists. This indicates the potential application of these derivatives in modulating adenosine receptor activities Baraldi et al., 2005.

Analysis of Molecular Interactions and Stability

  • A 2020 study by Shukla et al. conducted a quantitative analysis of intermolecular interactions in 8-(4-ethoxyphenyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. This study provided insights into the molecular structure, energy framework, and potential applications in material design Shukla et al., 2020.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-(4-ethoxyphenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione' involves the condensation of 4-ethoxybenzaldehyde with 2-oxopropylamine to form the corresponding imine, which is then reacted with 7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione in the presence of a reducing agent to yield the final product.", "Starting Materials": [ "4-ethoxybenzaldehyde", "2-oxopropylamine", "7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione", "Reducing agent" ], "Reaction": [ "Step 1: Condensation of 4-ethoxybenzaldehyde with 2-oxopropylamine in the presence of a catalyst to form the corresponding imine.", "Step 2: Reduction of the imine with a reducing agent to yield the corresponding amine.", "Step 3: Reaction of the amine with 7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione in the presence of a reducing agent to form the final product." ] }

CAS RN

896297-97-5

Molecular Formula

C25H23N5O4

Molecular Weight

457.49

IUPAC Name

6-(4-ethoxyphenyl)-4-methyl-2-(2-oxopropyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione

InChI

InChI=1S/C25H23N5O4/c1-4-34-19-12-10-18(11-13-19)30-20(17-8-6-5-7-9-17)15-28-21-22(26-24(28)30)27(3)25(33)29(23(21)32)14-16(2)31/h5-13,15H,4,14H2,1-3H3

InChI Key

YFCSXSREPAATRX-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)C)C5=CC=CC=C5

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.